Cas no 18485-62-6 (9,10-dibromooctadecanoic Acid)

• Product Name: 9,10-dibromooctadecanoic Acid
• CAS No: 18485-62-6
• MF: C₁₈H₃₄Br₂O₂
• MW: 442.269364833832
• CID: 907220
• PubChem ID: 86827
• Update Time: 2025-04-19

9,10-dibromooctadecanoic Acid Chemical and Physical Properties

Names and Identifiers

• 9,10-dibromooctadecanoic Acid
• (+-)-threo-9,10-Dibrom-octadecansaeure
• (+-)-threo-9,10-dibromo-octadecanoic acid
• 9,10-Dbsa
• 9,10-dibromo-octadecanoic acid
• 9,10-dibromo-stearic acid
• 9,10-Dibromostearic acid
• AC1L3CE8
• AC1Q24AZ
• CTK0I0158
• NSC176176
• AKOS028108284
• CHEBI:165396
• DTXSID30275840
• SCHEMBL9159327
• 19117-94-3
• 910-DIBROMOSTEARICACID
• 18485-62-6
• LMFA01090084
• NSC-176176
• DB-044758
• 9 10-Dibromostearic acid
• Octadecanoic acid, 9,10-dibromo-

• Inchi： 1S/C18H34Br2O2/c1-2-3-4-5-7-10-13-16(19)17(20)14-11-8-6-9-12-15-18(21)22/h16-17H,2-15H2,1H3,(H,21,22)
• InChI Key： UXHXSKUOVZUHBJ-UHFFFAOYSA-N
• SMILES： CCCCCCCCC(C(CCCCCCCC(=O)O)Br)Br

Computed Properties

• Exact Mass: 440.09262
• Monoisotopic Mass: 440.09256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 16
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• LogP: 7.07930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids